Cas no 4053-08-1 (4-Chloro-1,8-naphthalic Anhydride)

4-Chloro-1,8-naphthalic Anhydride Properties

Names and Identifiers

• 6-Chlorobenzo[de]isochromene-1,3-dione
• 4-chloronaphthalene-1,8-dicarboxylic anhydride
• 4-Chloronaphthalene-1,8-Naphthalic Anhydride
• 4-CHLORO-1,8-NAPHTHALIC ANHYDRIDE
• 4-Chloro-1,8-naphthalic anhydride, tech.
• 1H,3H-Naphtho(1,8-cd)pyran-1,3-dione,6-chloro
• 4-chloro-1,8-naphtalic acid anhydride
• 4-chloronaphthalene-1,8-dicarboxylic acid anhydride
• 4-Chloronaphthalic anhydride
• 6-Chloro-1H,3H-benzo[de]isochromene-1,3-dione
• 6-Chloronaphtho[1,8,8a-c,d]pyran-1,3-dione
• EINECS 223-760-7
• Naphthalic anhydride,4-chloro-(7CI,8CI)
• 8-chloro-3-oxatricyclo[7.3.1.0]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• SCHEMBL212889
• 6-Chloro-1H,3H-benzo[de]isochromene-1,3-dione #
• AH-034/32464018
• W-106346
• MFCD00006928
• Naphthalic anhydride, 4-chloro-
• 1H,3H-Naphtho[1,8-cd]pyran-1,3-dione, 6-chloro-
• BDBM50426877
• SB40609
• 8-chloro-3-oxatricyclo[7.3.1.05,13]trideca-1(12),5(13),6,8,10-pentaene-2,4-dione
• CS-0049951
• 4-chloro-1,8-naphthalenedicarboxylic anhydride
• SY017894
• 6-chloro-1H,3H-benzo[de]isochromene-1 ,3-dione
• 6-Chloro-1H,3H-naphtho[1,8-cd]pyran-1,3-dione
• CHEMBL2323370
• 3TK8N66ETU
• AC-11206
• 4053-08-1
• 6-Chloro-1H,3H-naphtho(1,8-cd)pyran-1,3-dione
• DTXSID1063279
• 4-Chloro-1,8-naphthalic anhydride, >=95.0% (T)
• 4-Chloronapthalic anhydride
• FS-1789
• 1H,3H-Naphtho(1,8-cd)pyran-1,3-dione, 6-chloro-
• AKOS003238974
• P16623
• FT-0617977
• A825156
• 8-chloro-3-oxatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• STL483080
• 4-Chloro-1,8-naphthalicanhydride
• 10-CHLORO-3-OXATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-1(13),5,7,9,11-PENTAENE-2,4-DIONE
• +Expand

• MDL： MFCD00006928
• InChIKey： UJEUBSWHCGDJQU-UHFFFAOYSA-N
• Inchi： 1S/C12H5ClO3/c13-9-5-4-8-10-6(9)2-1-3-7(10)11(14)16-12(8)15/h1-5H
• SMILES： C1=CC2=C3C(=C1)C(=O)OC(=O)C3=CC=C2Cl
• BRN： 178072

Computed Properties

• Exact Mass: 231.99300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 231.992722
• Heavy Atom Count: 16
• Complexity: 341
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 2.80380
• PSA: 43.37000
• Refractive Index: 1.4530 (estimate)
• Water Partition Coefficient: Hydrolyzes in water.
• Boiling Point: 332.56°C (rough estimate)
• Melting Point: 207-210 ºC
• Flash Point: 208.3 °C
• Color/Form: Pale yellow crystals
• Solubility: Insoluble in water and acid, slightly soluble in chlorobenzene and ethylene glycol methyl ether.
• Sensitiveness: Moisture Sensitive
• Density: 1.3447 (rough estimate)

4-Chloro-1,8-naphthalic Anhydride Security Information

• RTECS：QL6127295
• WGK Germany：2
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C
• Risk Phrases： R36/37/38
• Signal Word：Warning
• TSCA：Yes

4-Chloro-1,8-naphthalic Anhydride Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%